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Compound of Interest

Compound Name: Genistein 8-C-glucoside

Cat. No.: B1242707

Disclaimer: A specific Safety Data Sheet (SDS) for Genistein 8-C-glucoside was not found in
the available resources. The following safety and handling recommendations are based on the
SDS for the related compound, Genistein. Researchers should handle Genistein 8-C-
glucoside with caution and perform a risk assessment prior to use.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with Genistein 8-C-glucoside. The
following procedural guidance is designed to answer specific operational questions and ensure
safe handling and disposal.

Personal Protective Equipment (PPE)

When handling Genistein 8-C-glucoside, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following PPE is
recommended based on the safety profile of Genistein:
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PPE Category Recommendation

Eye Protection Use safety goggles with side protection.

Wear suitable chemical-resistant gloves tested
] according to EN 374. It is recommended to
Hand Protection ) -
check the resistance of the gloves to the specific

solvent being used with the supplier.

] Wear a laboratory coat. Take off contaminated
Body Protection o )
clothing immediately.

) ) In case of dust formation, use a particulate filter
Respiratory Protection )
respirator.

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Genistein 8-
C-glucoside and ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothes.[1]

Do not breathe dust.[1]

Avoid dust formation and ensure adequate ventilation.[1][2]

Wash hands before breaks and after work.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

Storage:

e Store in a dry place.[1]

o Keep in a cool place, with a recommended storage temperature of 2—8 °C.[1]

o Protect from direct light irradiation and heat.
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Disposal Plan

Proper disposal of Genistein 8-C-glucoside and its containers is essential to prevent
environmental contamination.

e Unused Product: Dispose of in accordance with local, state, and federal regulations. Place in
appropriate containers for disposal.[1]

o Contaminated Packaging: Dispose of as unused product.
e Spills:

o For non-emergency personnel, avoid contact with the substance and do not breathe dust.

[1]
o Keep away from drains, surface, and ground water.[1]

o Take up mechanically, controlling for dust, and place in appropriate containers for disposal.

[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Genistein, which may be relevant for
risk assessment of Genistein 8-C-glucoside.

Data Point

Value

Source

Acute Toxicity (Oral)

Harmful if swallowed.[3]

Cayman Chemical

Skin Irritation

Causes skin irritation.[3]

Cayman Chemical

Eye Irritation

Causes serious eye irritation.

[3]

Cayman Chemical

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.[3]

Cayman Chemical
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Experimental Protocol: Cytotoxicity Assay of
Genistein 8-C-glucoside on SK-OV-3 Ovarian
Carcinoma Cells

This protocol is adapted from a study investigating the cytotoxic activity of Genistein 8-C-
glucoside.

Objective: To determine the effect of Genistein 8-C-glucoside on the proliferation of human
SK-OV-3 ovarian carcinoma cells.

Materials:

* Genistein 8-C-glucoside (G8CG)

e SK-OV-3 human ovarian carcinoma cells
o Cell culture medium (e.g., RPMI 1640)

o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Phosphate-Buffered Saline (PBS), pH 7.4

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Dimethyl sulfoxide (DMSO)

o 96-well microtiter plates

CO2 incubator (37°C, 5% CO2)

Methodology:

o Cell Seeding: Seed SK-OV-3 cells in 96-well microtiter plates at an initial density of 3 x 104
cells per well in 200 pL of complete culture medium.
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e Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO2 atmosphere to allow for
cell attachment.

o Treatment: Prepare various concentrations of Genistein 8-C-glucoside (e.g., 1-90 uM) by
diluting a stock solution in the culture medium. The final DMSO concentration should not
affect cell viability.

e Remove the existing medium from the wells and add 200 pL of the medium containing the
different concentrations of GBCG. Include control wells with medium and the vehicle (DMSO)
only.

 Incubate the plates for 24 or 48 hours at 37°C in a 5% CO2 atmosphere.
e MTT Assay:

o After the incubation period, add 50 pL of MTT solution to each well.

o Incubate the plates for an additional 4 hours.

o Carefully remove the MTT-containing medium.

o Add 100 pL of DMSO to each well to dissolve the formazan crystals.

o Data Analysis: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a
microplate reader. The absorbance is proportional to the number of viable cells.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Genistein 8-C-
glucoside in a laboratory setting.
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Safe Handling Workflow for Genistein 8-C-glucoside

Preparation

Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Weigh Solid Compound in a
Vented Enclosure

Dissolve in Appropriate Solvent

Perform Experiment

If not all is used

Cleanup & Disposal Storage

Store in a Cool, Dry,

Decontaminate Work Surfaces Dark Place (2-8°C)

Dispose of Waste in
Designated Chemical Waste

Remove and Dispose of
Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of Genistein 8-C-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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